Cas no 2418642-35-8 (3,4,5-Trimethoxy-N-[4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]benzamide)

• Product Name: 3,4,5-Trimethoxy-N-[4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]benzamide
• CAS No: 2418642-35-8
• MF: C₂₃H₃₀N₂O₅
• MW: 414.494706630707
• CID: 5356962
• Update Time: 2025-08-04

3,4,5-Trimethoxy-N-[4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-(4-{[1-(2-methylpropyl)aziridin-2-yl]methoxy}phenyl)benzamide
• 3,4,5-Trimethoxy-N-[4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]benzamide
• Z4244370550

• InChI Key： SDKAZASUIFCHEO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC(C1C=C(C(=C(C=1)OC)OC)OC)=O)CC1CN1CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 524
• XLogP3: 3.9
• Topological Polar Surface Area: 69

Additional information on 3,4,5-Trimethoxy-N-[4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]benzamide

3,4,5-Trimethoxy-N-[4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]benzamide: A Comprehensive Overview

3,4,5-Trimethoxy-N-[4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]benzamide, also known by its CAS number NO2418642-35-8, is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides, which are widely studied for their potential therapeutic applications. The molecule's structure features a benzamide core with multiple methoxy groups and an aziridine ring, making it a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The presence of the aziridine ring introduces interesting stereochemical properties, which have been explored in recent studies to understand its interaction with biological targets. Researchers have reported that the compound exhibits potent activity against various enzymes and receptors, particularly in the context of central nervous system disorders.

Recent advancements in computational chemistry have enabled scientists to model the molecular interactions of 3,4,5-trimethoxy-N-[4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]benzamide with key biological molecules. These studies have revealed that the compound's methoxy groups play a critical role in stabilizing its interactions with protein targets, enhancing its bioavailability and efficacy. Furthermore, the aziridine ring has been shown to modulate the compound's pharmacokinetic properties, making it a versatile scaffold for drug design.

In terms of therapeutic applications, this compound has demonstrated potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have highlighted its ability to inhibit key enzymes associated with these conditions, such as acetylcholinesterase and monoamine oxidase. Additionally, its anti-inflammatory properties have been explored in models of chronic pain and inflammation, suggesting its broader applicability in the field of neuroscience.

The development of NO2418642-35-8 as a drug candidate has also been supported by recent advances in medicinal chemistry. Researchers have optimized the compound's structure to improve its solubility and reduce potential off-target effects. These modifications have significantly enhanced its pharmacological profile, making it a strong contender for further clinical evaluation.

In conclusion, 3,4,5-trimethoxy-N-[4-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]benzamide, or CAS number NO2418642-35-8, represents a cutting-edge advancement in the field of organic chemistry and drug discovery. Its unique structural features and promising biological activities position it as a valuable tool for addressing unmet medical needs in neurology and beyond. As research continues to unfold, this compound holds great potential for transforming into an effective therapeutic agent.